3-Chloro-4-fluorobenzenesulfonyl fluoride

• Molecular Formula: C6H3ClF2O2S
• Molecular Weight: 212.60 g/mol
• IUPAC Name: 3-chloro-4-fluorobenzenesulfonyl fluoride
• InChI: InChI=1S/C6H3ClF2O2S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H
• InChI Key: NGBWNQJIBQKPCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)F)Cl)F

Description

3-Chloro-4-fluorobenzenesulfonyl fluoride is a useful research compound. Its molecular formula is C6H3ClF2O2S and its molecular weight is 212.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the commercially available 3-chloro-4-fluorobenzenesulfonyl chloride (7 g, 30 mmol) in CH3CN (40 mL) was added KF (7 g, 120 mmol) and 18-crown-6 (0.5 g), then the mixture was stirred at room temperature overnight. The mixture was quenched with aqueous water and extracted with EtOAc, the organic layer was washed with brine, dried over anhydrous Na2SO4, concentrated to give the crude product which was purified by column to give the reagent R-12a (4.2 g, 95.5%) as a pale yellow solid. ESI-MS (M+1): 213.2 calc. for C6H3CIF2O2S